Cas no 34924-91-9 (Ethanone,1-(3-amino-3,8-diazabicyclo[3.2.1]oct-8-yl)-)

• Product Name: Ethanone,1-(3-amino-3,8-diazabicyclo[3.2.1]oct-8-yl)-
• CAS No: 34924-91-9
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 295209
• PubChem ID: 45099491
• Update Time: 2025-04-19

Ethanone,1-(3-amino-3,8-diazabicyclo[3.2.1]oct-8-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-amino-3,8-diazabicyclo[3.2.1]oct-8-yl)-
• 3,8-Diazabicyclo[3.2.1]octan-3-amine,8-acetyl- (9CI)
• 1-(3-amino-3,8-diazabicyclo[3.2.1]octan-8-yl)ethanone
• SODIUM CARBOXYL METHYLSTARCH
• 3,8-Diazabicyclo[3.2.1]octan-3-amine,8-acetyl-(9ci)
• 34924-91-9
• DTXSID40667919
• 1-(3-Amino-3,8-diazabicyclo[3.2.1]octan-8-yl)ethan-1-one

• Inchi： 1S/C8H15N3O/c1-6(12)11-7-2-3-8(11)5-10(9)4-7/h7-8H,2-5,9H2,1H3
• InChI Key： ZPTWWKMCNNZTBW-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2CN(CC1CC2)N

Computed Properties

• Exact Mass: 169.12165
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• PSA: 49.57